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Compound of Interest

Compound Name: Cesium benzoate

Cat. No.: B092456

For Researchers, Scientists, and Drug Development Professionals

IUPAC Name and CAS Number

The nomenclature for the cesium salt of benzoic acid is straightforward. Its internationally
recognized IUPAC name is cesium benzoate, with an alternative systematic name being
cesium benzenecarboxylate.[1][2] This compound is uniquely identified for regulatory and
scientific purposes by its CAS Registry Number: 17265-04-2.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of cesium benzoate is provided in the table
below, offering a quick reference for experimental design and safety considerations.
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Property Value Source
cesium benzoate; cesium

IUPAC Name [1][2]
benzenecarboxylate

CAS Number 17265-04-2 [1][2]

Molecular Formula C7HsCsOz2 [2][3]

Molecular Weight 254.02 g/mol [2][3]

Appearance White solid (typical)

) ) Data not readily available;

Melting Point ) [3]
decomposes on heating.

Density Data not readily available

B Soluble in polar solvents like
Solubility [3]

water.

Experimental Protocols
Synthesis of Cesium Benzoate

A common and straightforward method for the laboratory-scale synthesis of cesium benzoate

involves the neutralization of benzoic acid with a cesium base.

Materials:

e Benzoic acid (CeHsCOOH)
e Cesium hydroxide (CsOH) or Cesium carbonate (Cs2COs)

e Deionized water

Procedure:

e Dissolve benzoic acid in a minimal amount of warm deionized water in a reaction vessel

equipped with a magnetic stirrer.
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 In a separate container, prepare an aqueous solution of cesium hydroxide or cesium
carbonate.

» Slowly add the cesium base solution to the benzoic acid solution while stirring continuously.
If using cesium carbonate, effervescence (release of CO2 gas) will be observed.

e Monitor the pH of the reaction mixture. Continue adding the cesium base until the solution
reaches a neutral pH (approximately 7.0).

o Gently heat the resulting solution to ensure the reaction is complete and to aid in the
dissolution of any remaining solids.

» Remove the solution from heat and allow it to cool to room temperature.

e The cesium benzoate can be isolated by removing the water, typically through evaporation
under reduced pressure using a rotary evaporator.

e The resulting solid cesium benzoate should be dried in a desiccator to remove any residual
moisture.

Application in Palladium-Catalyzed Cross-Coupling
Reactions

Cesium benzoate, like other cesium salts, can serve as a crucial basic activator in palladium-
catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination. The cesium
cation is thought to play a key role in the catalytic cycle.

Generalized Protocol for Buchwald-Hartwig Amination using a Cesium Base:

Materials:

Aryl halide (e.g., bromobenzene)

Amine (e.g., aniline)

Palladium catalyst (e.g., Pdz(dba)s)

Phosphine ligand (e.g., XPhos)
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e Cesium benzoate (as the base)
¢ Anhydrous toluene (as solvent)

Procedure:

To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium
catalyst, phosphine ligand, and cesium benzoate.

e Add the aryl halide and the amine to the flask.
e Add anhydrous toluene via syringe.

o Seal the flask and heat the reaction mixture to the desired temperature (typically 80-110 °C)
with vigorous stirring.

o Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water
and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel.

Diagrams and Workflows
Synthesis of Cesium Benzoate

The following diagram illustrates the straightforward acid-base neutralization reaction for the
synthesis of cesium benzoate.
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Synthesis of Cesium Benzoate

Reactants

Benzoic Acid (C6H5COOH) Cesium Hydroxide (CsOH)

Products \

Cesium Benzoate (C6H5COOCs) Water (H20)

Click to download full resolution via product page

Caption: Acid-base neutralization for cesium benzoate synthesis.

Catalytic Cycle of Buchwald-Hartwig Amination

This diagram outlines the generally accepted mechanism for the palladium-catalyzed
Buchwald-Hartwig amination, highlighting the essential role of a base, such as cesium
benzoate.
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Generalized Catalytic Cycle of Buchwald-Hartwig Amination

Pd(0) Catalyst

Oxidative Addition
(Ar-X)

R2NH
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Catalyst Regeneration

[Ar-Pd(11)-NHR2]+

Deprotonation
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Ar-Pd(Il)-NR2

Reductive Elimination

Ar-NR2 (Product)

Click to download full resolution via product page

Caption: Role of base in the Buchwald-Hartwig amination cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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